Cas no 4479-74-7 (6,6'-H2bda)

• Product Name: 6,6'-H2bda
• CAS No: 4479-74-7
• MF: C₁₂H₈N₂O₄
• MW: 244.202922821045
• MDL: MFCD11042476
• CID: 819744
• PubChem ID: 253660268
• Update Time: 2025-05-30

6,6'-H2bda Chemical and Physical Properties

Names and Identifiers

• [2,2'-Bipyridine]-6,6'-dicarboxylic acid
• 2,2'-BIPYRIDINE-6,6'-DICARBOXYLIC ACID
• 6,6'-Bipicolinic acid
• 6-(6-carboxypyridin-2-yl)pyridine-2-carboxylic acid
• (2,2'-bipyridine)-6,6'-dicarboxylic acid
• 2,2'-BINAPHTHYL-D14
• 2,2'-bipyridine-3,3'-dicarboxylic acid
• 2,2'-dipyridyl-6,6'-dicarboxylic acid
• 2,2-bipyridine-6,6-dicarboxylic acid
• AK142610
• BPCA21
• AX8282428
• B3533
• 6,6'-H2bda

• MDL： MFCD11042476
• Inchi： 1S/C12H8N2O4/c15-11(16)9-5-1-3-7(13-9)8-4-2-6-10(14-8)12(17)18/h1-6H,(H,15,16)(H,17,18)
• InChI Key： DASAXWLMIWDYLQ-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(C2C=CC=C(C(=O)O)N=2)=N1)=O

Computed Properties

• Exact Mass: 244.04800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 302
• Topological Polar Surface Area: 100

Experimental Properties

• Density: 1.469
• Melting Point: 288°C(lit.)
• Boiling Point: 568.083°C at 760 mmHg
• PSA: 100.38000
• LogP: 1.54000
• λmax: 288(H2O)(lit.)

6,6'-H2bda Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：Sealed in dry,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on 6,6'-H2bda

Recent Advances in the Study of 6,6'-H2bda (CAS: 4479-74-7) in Chemical Biology and Pharmaceutical Research

The compound 6,6'-H2bda (CAS: 4479-74-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural properties, has shown promising potential in various applications, including drug development, material science, and catalysis. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its therapeutic applications. This research brief aims to provide an overview of the latest findings related to 6,6'-H2bda, highlighting its significance and potential impact on the field.

One of the key areas of interest in recent research has been the synthesis and structural characterization of 6,6'-H2bda. Advanced spectroscopic techniques, such as NMR and X-ray crystallography, have been employed to determine its precise molecular configuration. These studies have revealed that 6,6'-H2bda exhibits a highly stable and symmetrical structure, which may contribute to its robustness in various chemical and biological environments. Furthermore, researchers have developed novel synthetic routes to produce 6,6'-H2bda with higher yields and purity, facilitating its broader application in research and industry.

In the realm of drug development, 6,6'-H2bda has demonstrated notable bioactivity, particularly in targeting specific enzymes and receptors involved in disease pathways. Recent in vitro and in vivo studies have shown that this compound can modulate key biological processes, such as inflammation and oxidative stress, making it a potential candidate for treating conditions like cancer and neurodegenerative diseases. Additionally, its ability to form stable complexes with metal ions has opened new avenues for its use in metallodrug design, where it may serve as a versatile scaffold for developing novel therapeutics.

Beyond its pharmaceutical applications, 6,6'-H2bda has also been explored for its utility in material science. Its unique electronic and structural properties make it an attractive component for designing advanced materials, such as conductive polymers and catalysts. Recent studies have demonstrated that 6,6'-H2bda can enhance the performance of these materials, offering improved efficiency and stability. These findings underscore the compound's versatility and its potential to bridge the gap between chemical biology and materials engineering.

In conclusion, the ongoing research on 6,6'-H2bda (CAS: 4479-74-7) highlights its multifaceted potential in chemical biology and pharmaceutical science. From its optimized synthesis and structural elucidation to its promising applications in drug development and material science, this compound continues to inspire innovative research. As further studies uncover its full range of capabilities, 6,6'-H2bda is poised to play a pivotal role in advancing both fundamental and applied sciences. Future research directions may include exploring its interactions with other biomolecules, refining its therapeutic efficacy, and expanding its applications in emerging technologies.